1-(2,2,2-Trifluoroethoxy)-2,2,2-trifluoroethanol

• CAS No.: 55605-84-0
• Molecular Formula: C4H4F6O2
• Molecular Weight: 198.06 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(2,2,2-trifluoroethoxy)ethanol
• InChI: InChI=1S/C4H4F6O2/c5-3(6,7)1-12-2(11)4(8,9)10/h2,11H,1H2
• InChI Key: BZYOGJUWHYWNIR-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)F)OC(C(F)(F)F)O

Description

1-(2,2,2-Trifluoroethoxy)-2,2,2-trifluoroethanol is a useful research compound. Its molecular formula is C4H4F6O2 and its molecular weight is 198.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 mL round bottom flask was equipped with a thermometer, magnetic stir bar, addition funnel and dry ice condenser leading to a receiver cooled with an isopropanol cold bath held at about −30° C. by the addition of portions of dry ice as needed. Sulfuric acid (175 g) was placed in the 250 mL flask and CF3CH2OH (Aldrich, 57.8 g, 0.578 mole) placed in the receiver. Trifluoroacetaldehyde methyl hemiacetal (Alfa Aesar, 50 g, 90% purity, 0.346 mole) was placed in the addition funnel and added rapidly dropwise to the sulfuric acid solution which was heated to 75° C. as the addition proceeded. The aldehyde began to distill from the sulfuric acid solution at a pot temperature of about 64° C. After the completion of the addition the sulfuric acid solution was held at 75° C. for an additional hour. The receiver had gained 26.3 g in weight and this solution was used without purification in the next step.